Cas no 1804501-49-2 (6-Fluoro-2-(trifluoromethoxy)pyridine-3-acetonitrile)

• Product Name: 6-Fluoro-2-(trifluoromethoxy)pyridine-3-acetonitrile
• CAS No: 1804501-49-2
• MF: C₈H₄F₄N₂O
• MW: 220.123775482178
• CID: 4912375
• Update Time: 2025-06-08

6-Fluoro-2-(trifluoromethoxy)pyridine-3-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 6-Fluoro-2-(trifluoromethoxy)pyridine-3-acetonitrile

• Inchi： 1S/C8H4F4N2O/c9-6-2-1-5(3-4-13)7(14-6)15-8(10,11)12/h1-2H,3H2
• InChI Key： QTJDAZQQOZFRLV-UHFFFAOYSA-N
• SMILES： FC1=CC=C(CC#N)C(=N1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 259
• XLogP3: 2.5
• Topological Polar Surface Area: 45.9

Additional information on 6-Fluoro-2-(trifluoromethoxy)pyridine-3-acetonitrile

Introduction to 6-Fluoro-2-(trifluoromethoxy)pyridine-3-acetonitrile (CAS No. 1804501-49-2)

6-Fluoro-2-(trifluoromethoxy)pyridine-3-acetonitrile is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound, with the chemical formula C₈H₂F₅NO₂, is characterized by its unique structural features, which include a pyridine core substituted with a fluoro group at the 6-position and a trifluoromethoxy group at the 2-position, further functionalized with an acetonitrile moiety at the 3-position. The presence of these fluorinated and oxygenated substituents imparts distinct electronic and steric properties, making it a valuable intermediate in the synthesis of various biologically active molecules.

The CAS No. 1804501-49-2 assigned to this compound underscores its specific identity and distinguishes it from other isomers or analogs. This numerical identifier is crucial for researchers and regulatory bodies to ensure accurate documentation, handling, and referencing in scientific literature and patents. The compound's molecular structure, featuring a pyridine ring as its backbone, is a common motif in medicinal chemistry due to its ability to interact with biological targets through hydrogen bonding and π-stacking interactions.

One of the most compelling aspects of 6-Fluoro-2-(trifluoromethoxy)pyridine-3-acetonitrile is its utility as a building block in the synthesis of more complex pharmacophores. The fluoro group at the 6-position of the pyridine ring is particularly noteworthy, as fluorine atoms are known to enhance metabolic stability, lipophilicity, and binding affinity in drug molecules. This property has been extensively leveraged in the development of modern therapeutics, where fluorinated compounds often exhibit improved pharmacokinetic profiles. Similarly, the trifluoromethoxy group at the 2-position introduces additional electronic richness to the molecule, influencing its reactivity and interaction with biological targets.

The acetonitrile moiety at the 3-position of the pyridine ring further enhances the compound's versatility in synthetic chemistry. Acetonitrile is a common solvent and reagent in organic synthesis, known for its ability to participate in various nucleophilic substitution reactions and metal-catalyzed cross-coupling reactions. This makes 6-Fluoro-2-(trifluoromethoxy)pyridine-3-acetonitrile a valuable precursor for constructing more intricate molecular architectures, particularly in the context of drug discovery and development.

In recent years, there has been a surge in research focused on developing novel therapeutic agents targeting emerging infectious diseases and chronic conditions. The structural features of 6-Fluoro-2-(trifluoromethoxy)pyridine-3-acetonitrile make it an attractive candidate for designing molecules with enhanced efficacy and reduced side effects. For instance, studies have demonstrated its potential utility in synthesizing inhibitors of enzymes involved in viral replication or bacterial metabolism. The fluorinated pyridine derivatives derived from this compound have shown promising activity against pathogens that have developed resistance to conventional treatments.

Moreover, advancements in computational chemistry and artificial intelligence have enabled more efficient screening of compounds for biological activity. Virtual screening methods leveraging machine learning algorithms have identified several derivatives of 6-Fluoro-2-(trifluoromethoxy)pyridine-3-acetonitrile as potential hits against various disease-related targets. These computational approaches have not only accelerated the drug discovery process but also provided insights into structure-activity relationships that guide experimental design.

The agrochemical industry has also benefited from the versatility of this compound. Fluorinated pyridines are widely used in crop protection chemicals due to their ability to improve insecticidal and herbicidal properties. Researchers have synthesized novel agrochemicals based on 6-Fluoro-2-(trifluoromethoxy)pyridine-3-acetonitrile that exhibit enhanced environmental compatibility while maintaining high efficacy against pests and weeds. Such developments are crucial for addressing global food security challenges while minimizing ecological impact.

From a synthetic chemistry perspective, 6-Fluoro-2-(trifluoromethoxy)pyridine-3-acetonitrile serves as a versatile intermediate for constructing heterocyclic compounds with diverse applications. Its reactivity allows for facile functionalization at multiple positions, enabling access to a wide range of derivatives with tailored properties. Transition metal-catalyzed reactions, such as palladium-catalyzed cross-coupling reactions, have been particularly useful in incorporating additional functional groups into the molecule while maintaining regioselectivity.

The growing interest in green chemistry has also influenced the synthesis of this compound. Researchers are exploring solvent-free reactions and catalytic methods that minimize waste generation and energy consumption. These sustainable approaches align with global efforts to promote environmentally responsible chemical manufacturing practices while maintaining high yields and purity standards.

In conclusion, 6-Fluoro-2-(trifluoromethoxy)pyridine-3-acetonitrile (CAS No. 1804501-49-2) is a multifaceted compound with significant potential across multiple sectors of chemical research and application. Its unique structural features make it an invaluable building block for synthesizing biologically active molecules, agrochemicals, and advanced materials. As research continues to evolve, this compound will undoubtedly play an increasingly important role in addressing some of today's most pressing scientific challenges.